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Compound of Interest

Compound Name: Voriconazole N-Oxide

Cat. No.: B021638

For researchers, scientists, and drug development professionals, this technical guide provides
an in-depth look at Voriconazole N-oxide, the primary metabolite of the antifungal agent
Voriconazole. This document outlines its key chemical properties, metabolic pathways, and the
mechanisms underlying its associated phototoxicity.

Core Compound Data

Voriconazole N-oxide is the major circulating metabolite of Voriconazole, an essential triazole
antifungal drug. Understanding its properties is crucial for a comprehensive grasp of
Voriconazole's pharmacokinetics and safety profile.

Parameter Value Reference
CAS Number 618109-05-0 [1][2]
Molecular Formula C16H14F3N50:2 [1][2]
Molecular Weight 365.31 g/mol [2][3]

Metabolic Formation of Voriconazole N-Oxide

Voriconazole is extensively metabolized in the liver, with the N-oxidation of the pyrimidine ring
being the principal metabolic route, leading to the formation of Voriconazole N-oxide.[1] This
metabolite is considered to have no antifungal activity.[1]
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The formation of Voriconazole N-oxide is primarily mediated by the cytochrome P450 (CYP)
enzyme system. Specifically, CYP2C19 is the main enzyme responsible for this metabolic
conversion, with CYP3A4 also playing a significant, albeit lesser, role.[1][2][4] Flavin-containing
monooxygenases (FMOSs) are also thought to contribute to a smaller extent.[1] The involvement
of these polymorphic enzymes, particularly CYP2C19, is a key factor in the observed inter-
individual variability in Voriconazole plasma concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021638#voriconazole-n-oxide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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